2,4-Diamino-6-butoxy-S-triazine

• CAS: 25254-67-5

Core Science & Biosynthesis

Molecular mechanism of action of 2,4-Diamino-6-butoxy-S-triazine

An In-Depth Technical Guide on the Molecular Mechanism of Action of 2,4-Diamino-6-butoxy-S-triazine

Executive Technical Synthesis

2,4-Diamino-6-butoxy-S-triazine (DABT) is a functionalized 1,3,5-triazine derivative that exhibits a distinct duality in its mechanism of action, bridging pharmacological signaling and industrial chemical stabilization. Unlike its chlorinated herbicide analogs (e.g., Atrazine) which target Photosystem II, DABT is characterized by the presence of a butoxy side chain and two unsubstituted amino groups.

For drug development professionals, the primary interest lies in its capacity as a Phosphodiesterase (PDE) Inhibitor , specifically targeting cAMP-PDE isoforms. This inhibition triggers a downstream cascade resulting in enhanced lipolysis in adipose tissue. Secondarily, in materials science contexts, the molecule functions as a high-efficiency formaldehyde scavenger via nucleophilic attack by its amino groups, stabilizing polyacetal resins.

This guide focuses on the pharmacological mechanism, detailing the signal transduction pathways, structural prerequisites, and validation protocols.[1]

Pharmacological Mechanism: PDE Inhibition & Lipolytic Cascade

The core molecular action of DABT is the competitive inhibition of cyclic nucleotide phosphodiesterases (PDEs). By preventing the hydrolysis of cyclic adenosine monophosphate (cAMP) into AMP, DABT potentiates intracellular signaling pathways dependent on cAMP levels.

The Molecular Target: cAMP-Phosphodiesterase

• Binding Interface: The 2,4-diamino-1,3,5-triazine motif mimics the pyrimidine ring of the adenosine substrate. The butoxy tail at the 6-position provides critical lipophilic anchorage, likely interacting with the hydrophobic pocket adjacent to the catalytic metal center of the PDE enzyme.

• Inhibition Kinetics: DABT acts as a competitive inhibitor, effectively raising the

  of PDE for cAMP without altering .

Downstream Signaling: The PKA-HSL Axis

Upon PDE inhibition, the intracellular concentration of cAMP rises, initiating the following cascade:

• PKA Activation: Elevated cAMP binds to the regulatory subunits of Protein Kinase A (PKA), releasing the catalytic subunits.

• Lipase Phosphorylation: Active PKA phosphorylates Hormone-Sensitive Lipase (HSL) at specific serine residues (e.g., Ser563, Ser660).

• Lipolysis: Phosphorylated HSL translocates to the lipid droplet surface, catalyzing the hydrolysis of triglycerides into free fatty acids (FFAs) and glycerol.

Pathway Visualization

Figure 1: Signal transduction pathway showing DABT-mediated PDE inhibition leading to lipolysis activation.

Experimental Protocols for Mechanism Validation

To rigorously validate the mechanism of action, the following self-validating experimental workflows are recommended. These protocols prioritize causality and reproducibility.

In Vitro PDE Inhibition Assay

Objective: Quantify the IC50 of DABT against specific PDE isoforms (e.g., PDE3, PDE4).

Parameter	Specification
Substrate	[3H]-cAMP or Mant-cAMP (Fluorescent analog)
Enzyme Source	Recombinant human PDE4B or PDE3A
Control Inhibitor	Rolipram (PDE4 specific) or Milrinone (PDE3 specific)
Detection	Scintillation counting or Fluorescence Polarization (FP)

Protocol Steps:

• Preparation: Dissolve DABT in DMSO. Prepare serial dilutions (0.1 nM to 100 µM).

• Incubation: Mix PDE enzyme buffer (50 mM Tris-HCl, pH 7.5, 8.3 mM MgCl2, 1.7 mM EGTA) with DABT dilutions. Incubate at 30°C for 15 minutes to allow equilibrium binding.

• Reaction Start: Add substrate ([3H]-cAMP) to a final concentration of 1 µM (~Km).

• Termination: After 20 minutes, stop reaction using SPA (Scintillation Proximity Assay) beads containing zinc sulphate (binds AMP but not cAMP).

• Validation: Calculate % inhibition relative to DMSO control. A sigmoidal dose-response curve confirms competitive inhibition.

Ex Vivo Adipocyte Lipolysis Assay

Objective: Confirm that PDE inhibition translates to functional lipolysis in a cellular model.

Protocol Steps:

• Cell Isolation: Isolate primary adipocytes from rat epididymal fat pads via collagenase digestion.

• Treatment: Incubate cells (10^5 cells/mL) in Krebs-Ringer bicarbonate buffer containing 4% BSA.

  • Group A: Vehicle (DMSO).

  • Group B: DABT (10 µM - 100 µM).

  • Group C: Isoproterenol (Positive Control - Beta-agonist).

• Measurement: Aliquot media at 60 and 120 minutes.

• Quantification: Assay for Glycerol release (enzymatic colorimetric assay) and Free Fatty Acids (NEFA kit).

• Causality Check: Pre-treat a subset of cells with H-89 (PKA inhibitor). If DABT effects are abolished by H-89, the mechanism is confirmed as cAMP/PKA-dependent.

Chemical Mechanism: Reactive Scavenging (Materials Science Context)

While the biological mechanism focuses on enzyme inhibition, the chemical utility of DABT relies on the nucleophilicity of its exocyclic amino groups.

• Mechanism: In polyacetal resin matrices, DABT acts as a formaldehyde scavenger. The amino groups (

  ) at positions 2 and 4 undergo condensation reactions with free formaldehyde ( ), forming methylol derivatives ( ) or methylene bridges.

• Significance: This prevents the "unzipping" degradation of polyacetal chains, reducing toxic formaldehyde off-gassing.

Structure-Activity Relationship (SAR) Insights

The "Butoxy" group (C4H9O-) at position 6 is critical for the specific profile of DABT compared to other triazines:

• Lipophilicity: The butyl chain increases the LogP, facilitating passive transport across the adipocyte cell membrane, which is essential for intracellular PDE targeting.

• Selectivity: Unlike 2,4-diamino-6-chloro-s-triazine (an intermediate in herbicide synthesis), the electron-donating alkoxy group alters the electron density of the triazine ring, potentially reducing toxicity associated with covalent protein adduction (common with chloro-triazines) and favoring reversible enzyme binding.

References

• Lipolysis and Reesterification: Effects of Some Inhibitors of Adenosine 3',5'-Cyclic Monophosph

  • Source: NIH / PubMed

  • Context: Identifies 2,4-diamino-6-butoxy-s-triazine as a lipolytic agent that inhibits cyclic AMP phosphodiesterase.[2]

  • URL:[Link]

• Pyridazine Derivatives act as Phosphodiesterase-III, IV, and V Inhibitors.

  • Source: Sami Publishing Company[3]

  • Context: Comparative analysis of PDE inhibitors, citing DABT as a substituted triazine that stimul

  • URL:[Link]

• 2,4-Diamino-6-butoxy-s-triazine (Compound Summary).

  • Source: PubChem[4][5]

  • Context: Chemical structure, synonyms, and identification as a triazine deriv

  • URL:[Link]

• Polyacetal Resin Composition and Method.

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Foreword: The s-Triazine Scaffold - A Privileged Structure in Medicinal Chemistry

An In-Depth Technical Guide to the Structural Activity Relationship (SAR) of 2,4-Diamino-6-alkoxy-s-triazines, with a focus on the 6-Butoxy Derivative

The 1,3,5-triazine, or s-triazine, is a six-membered heterocyclic ring containing three nitrogen atoms at positions 1, 3, and 5. This core structure is considered a "privileged scaffold" in medicinal chemistry due to its ability to serve as a versatile template for the design of biologically active compounds.[1][2] The three substitution points at the 2, 4, and 6 positions allow for facile chemical modification, enabling the fine-tuning of physicochemical and biological properties.[1] Among the various classes of s-triazine derivatives, the 2,4-diamino-s-triazine core has garnered significant attention for its wide range of therapeutic applications, including anticancer, antimicrobial, and anti-inflammatory activities.[2][3]

This technical guide will provide a comprehensive analysis of the structural activity relationship (SAR) of 2,4-diamino-6-alkoxy-s-triazines, with a specific emphasis on the 6-butoxy derivative. We will explore how modifications to the alkoxy group at the C6 position, and to a lesser extent the amino groups at C2 and C4, influence the biological activity of these compounds. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the SAR of this important class of molecules.

The Core Moiety: 2,4-Diamino-s-triazine

The 2,4-diamino-s-triazine moiety is the foundational structure for the compounds discussed in this guide. The two amino groups are crucial for forming hydrogen bonds with biological targets, a key interaction for many enzyme inhibitors. The s-triazine ring itself is a relatively stable aromatic system. The key to unlocking the diverse biological activities of this scaffold lies in the nature of the substituent at the 6-position.

Synthesis of 2,4-Diamino-6-alkoxy-s-triazines

The synthesis of 2,4-diamino-6-alkoxy-s-triazines typically starts from the readily available and inexpensive cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).[4] The differential reactivity of the three chlorine atoms allows for a stepwise and controlled nucleophilic substitution.[4]

A general synthetic route involves the sequential reaction of cyanuric chloride with an alcohol (in this case, butanol) and then with ammonia or an amine. The order of addition is critical. Typically, the first substitution with the alkoxide is carried out at a low temperature, followed by the displacement of the remaining two chlorine atoms with ammonia at a higher temperature.

Experimental Protocol: Synthesis of 2,4-Diamino-6-butoxy-s-triazine

Materials:

• Cyanuric chloride

• n-Butanol

• Sodium metal

• Anhydrous Tetrahydrofuran (THF)

• Ammonia (gas or aqueous solution)

• Dioxane

• Water

• Hydrochloric acid

• Sodium bicarbonate

Procedure:

• Preparation of Sodium Butoxide: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve sodium metal (1.0 eq) in an excess of n-butanol with gentle heating to form sodium butoxide.

• Monosubstitution: Cool the sodium butoxide solution to 0-5 °C. In a separate flask, dissolve cyanuric chloride (1.0 eq) in anhydrous THF and cool to 0-5 °C. Slowly add the cyanuric chloride solution to the sodium butoxide solution while maintaining the temperature. Stir the reaction mixture at this temperature for 2-4 hours.

• Diamination: To the resulting solution of 2-chloro-4,6-dibutoxy-s-triazine, add a solution of ammonia (excess) in dioxane/water. Seal the reaction vessel and heat to 80-100 °C for 8-12 hours.

• Work-up and Isolation: Cool the reaction mixture to room temperature. If a precipitate has formed, collect it by filtration. Otherwise, remove the solvent under reduced pressure. Neutralize the residue with a dilute solution of hydrochloric acid and then basify with a saturated solution of sodium bicarbonate. The product, 2,4-diamino-6-butoxy-s-triazine, can then be extracted with a suitable organic solvent (e.g., ethyl acetate), dried over anhydrous sodium sulfate, and purified by column chromatography or recrystallization.

Structural Activity Relationship (SAR) of 2,4-Diamino-6-alkoxy-s-triazines

The biological activity of 2,4-diamino-6-alkoxy-s-triazines is profoundly influenced by the nature of the substituent at the 6-position. The following sections will dissect the SAR of this class of compounds.

The Role of the 6-Alkoxy Group

The alkoxy group at the C6 position is a key determinant of the molecule's pharmacokinetic and pharmacodynamic properties.

• Lipophilicity and Chain Length: The length and branching of the alkyl chain of the alkoxy group directly impact the lipophilicity of the molecule. An increase in chain length, such as from methoxy to butoxy, generally increases lipophilicity. This can enhance membrane permeability and access to hydrophobic binding pockets within a target protein. However, excessive lipophilicity can lead to poor aqueous solubility and non-specific binding. There is often an optimal chain length for activity, as seen in other homologous series.

• Steric Hindrance: The size and bulkiness of the alkoxy group can influence how the molecule fits into the binding site of a biological target. A bulky group like a t-butoxy group may be detrimental to activity if the binding pocket is narrow, while a linear chain like the n-butoxy group might be more accommodating.

• Metabolic Stability: The alkoxy group can be a site of metabolic transformation, such as O-dealkylation. The nature of the alkyl chain can influence the rate and site of metabolism, thereby affecting the compound's half-life and duration of action.

The Importance of the 2,4-Diamino Groups

The unsubstituted amino groups at the C2 and C4 positions are generally considered essential for the activity of many 2,4-diamino-s-triazine derivatives, particularly those targeting enzymes like dihydrofolate reductase (DHFR).[5] These amino groups act as hydrogen bond donors, mimicking the natural substrate and anchoring the molecule in the active site.

Inferred SAR for 2,4-Diamino-6-butoxy-s-triazine

The following table summarizes the expected impact of modifying the alkoxy group at the 6-position on biological activity, using the butoxy derivative as a reference point.

Modification of 6-Alkoxy Group	Expected Impact on Lipophilicity	Potential Effect on Biological Activity	Rationale
Shorter chain (e.g., methoxy, ethoxy)	Decrease	May decrease activity if a hydrophobic pocket needs to be occupied. May increase aqueous solubility.	Reduced interaction with hydrophobic regions of the target.
Longer chain (e.g., hexyloxy, octyloxy)	Increase	Activity may increase up to a point, then decrease due to the "cut-off" effect.	Increased hydrophobic interactions, but may lead to poor solubility and non-specific binding.
Branched chain (e.g., isobutoxy, t-butoxy)	Increase (relative to linear isomer)	Highly dependent on the shape of the binding pocket. May introduce steric hindrance.	The shape of the substituent becomes a critical factor for binding.
Introduction of polar groups (e.g., hydroxyethoxy)	Decrease	May increase aqueous solubility and introduce new hydrogen bonding opportunities.	Can improve pharmacokinetic properties and potentially interact with polar residues in the binding site.

Biological Activities and Potential Therapeutic Applications

The 2,4-diamino-s-triazine scaffold has been associated with a wide range of biological activities.

Anticancer Activity

Many 2,4-diamino-s-triazine derivatives have shown potent anticancer activity.[1][6] One of the primary mechanisms of action is the inhibition of dihydrofolate reductase (DHFR), an enzyme crucial for the synthesis of nucleotides and amino acids, thus halting cell proliferation.[5] The SAR of these DHFR inhibitors is well-established, with the 2,4-diamino groups being critical for binding to the active site. The nature of the substituent at the 6-position modulates the potency and selectivity.

Kinase Inhibition

More recently, 2,4-diamino-s-triazine derivatives have been identified as potent inhibitors of various protein kinases, which are key regulators of cellular signaling pathways and are often dysregulated in cancer and inflammatory diseases.[7][8] For kinase inhibitors, the substituent at the 6-position often plays a crucial role in conferring selectivity for a particular kinase.

Antimicrobial Activity

The 2,4-diamino-s-triazine scaffold is also found in a number of antimicrobial agents.[3][9] Similar to their anticancer mechanism, some of these compounds target the microbial DHFR enzyme. The selectivity for the microbial enzyme over the human enzyme is a key challenge in the design of these drugs.

Visualization of Key Concepts

General SAR Landscape for 2,4-Diamino-6-alkoxy-s-triazines

Caption: Key structural features influencing the biological activity of 2,4-diamino-6-alkoxy-s-triazines.

Experimental Workflow for SAR Studies

Caption: A typical workflow for conducting SAR studies on 2,4-diamino-6-alkoxy-s-triazine derivatives.

Conclusion and Future Directions

The 2,4-diamino-s-triazine scaffold, particularly with alkoxy substituents at the 6-position, represents a promising area for the development of novel therapeutic agents. While specific data on the 6-butoxy derivative is limited in the public domain, the well-established principles of SAR for this class of compounds provide a strong foundation for its rational design and optimization. The interplay between the lipophilicity, steric profile, and metabolic stability of the 6-alkoxy group, combined with the essential hydrogen bonding capabilities of the 2,4-diamino groups, dictates the biological activity.

Future research in this area should focus on the systematic synthesis and biological evaluation of a series of 2,4-diamino-6-alkoxy-s-triazines, including the butoxy derivative and its isomers. Such studies will provide valuable quantitative data to build robust QSAR models, which can further guide the design of next-generation compounds with improved potency, selectivity, and pharmacokinetic properties. The exploration of this chemical space holds significant potential for the discovery of new drugs for cancer, infectious diseases, and inflammatory disorders.

References

• Diakité, A. S., Ambeu-Loko, C. N. M., Yapi, A. D., et al. (2024). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Response. International Journal of Pharmaceutical Research and Allied Sciences, 13(4), 1-11. [Link]

• Jain, S., & Sharma, P. (2011). Quantitative Structure Activity Relationship Study of 2,4,6-trisubstituted-s-triazine Derivatives as Antimalarial Inhibitors of Plasmodium Falciparum Dihydrofolate Reductase. Chemical Biology & Drug Design, 77(1), 57-62. [Link]

• Saczewski, F., Bułakowska, A., Bednarski, P., & Grunert, R. (2006). Synthesis, structure and anticancer activity of novel 2,4-diamino-1,3,5-triazine derivatives. European Journal of Medicinal Chemistry, 41(2), 219-225. [Link]

• Walsh, J. J., Ellis, S., Paugam, R., et al. (2011). Design, synthesis and biological evaluation of 6-aryl-1,6-dihydro-1,3,5-triazine-2,4-diamines as antiplasmodial antifolates. Organic & Biomolecular Chemistry, 9(13), 4886-4896. [Link]

• Kumar, D., Kumar, N., & Singh, A. (2012). Synthesis and biological evaluation of novel 2,4,6-triazine derivatives as antimicrobial agents. Bioorganic & Medicinal Chemistry Letters, 22(15), 5075-5077. [Link]

• Zha, G. F., Kumar, R., & Kumar, R. (2020). Structure-activity relationships (SAR) of triazine derivatives: Promising antimicrobial agents. European Journal of Medicinal Chemistry, 185, 111804. [Link]

• Pandey, V. K., Tusi, S., Tusi, Z., et al. (2004). Synthesis and biological activity of substituted 2,4,6-s-triazines. Acta Pharmaceutica, 54(1), 1-12. [Link]

• Diakité, A. S., Ambeu-Loko, C. N. M., Yapi, A. D., et al. (2024). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Response. International Journal of Pharmaceutical Research and Allied Sciences, 13(4), 1-11. [Link]

• Umar, Y., Edem, E. T., & Usman, A. D. (2021). Synthesis, Biological and In Silico Studies of a Tripodal Schiff Base Derived from 2,4,6-Triamino-1,3,5-triazine and Its Trinuclear Dy(III), Er(III), and Gd(III) Salen Capped Complexes. Molecules, 26(14), 4338. [Link]

• Gąsowska-Bajger, B., & Matysiak, J. (2022). Recent Advances in the Biological Activity of s-Triazine Core Compounds. Pharmaceuticals, 15(2), 221. [Link]

• Branco, P. S., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecular Diversity, 10(1), 57-69. [Link]

• Wang, Y., Li, Y., & Zhang, Y. (2023). Antitumor Activity of s-Triazine Derivatives: A Systematic Review. Molecules, 28(11), 4343. [Link]

• Kumar, D., Kumar, N., & Singh, A. (2012). Synthesis and antimicrobial activity of 2,4,6-substituted -S-triazine derivatives. ResearchGate. [Link]

• Al-Masoudi, N. A., & Al-Soud, Y. A. (2007). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry, 31(10), 1826-1832. [Link]

• Drug Design Org. (2005). Structure Activity Relationships (SAR). [Link]

• PubChemLite. (n.d.). 2,4-diamino-6-butoxy-s-triazine (C7H13N5O). [Link]

• Gąsowska-Bajger, B., & Matysiak, J. (2022). Recent Advances in the Biological Activity of s-Triazine Core Compounds. PMC. [Link]

• Matysiak, J., et al. (2020). Hybrid Molecules Composed of 2,4-Diamino-1,3,5-triazines and 2-Imino-Coumarins and Coumarins. Synthesis and Cytotoxic Properties. ResearchGate. [Link]

• Google Patents. (2009). WO2009093981A1 - Triazine compounds as kinase inhibitors.

• Kaur, R., & Sharma, S. (2021). s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation. Molecules, 26(4), 864. [Link]

• Branco, P. S., et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 57-69. [Link]

• Smolin, E. M., & Rapoport, L. (1959). Alkoxy-s-Triazines. Journal of the American Chemical Society, 81(23), 6336-6338. [Link]

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Protocols & Analytical Methods

Application Note: In Vitro Skin Permeation Studies of 2,4-Diamino-6-butoxy-S-triazine

Executive Summary

This Application Note provides a rigorous framework for evaluating the percutaneous absorption of 2,4-Diamino-6-butoxy-S-triazine (herein referred to as DBT ). While triazine derivatives are ubiquitous in agrochemicals (e.g., Atrazine) and UV filters, DBT presents a unique physicochemical profile due to its amphiphilic structure—combining a polar di-amino triazine core with a lipophilic butoxy tail.

This guide moves beyond generic protocols, addressing the specific solubility challenges and ionization behaviors of DBT. It details the setup of Franz Diffusion Cells, selection of receptor fluids to maintain sink conditions, and validated HPLC quantification methods.

Physicochemical Profile & Mechanistic Implications[1]

Understanding the molecule is the prerequisite for a successful In Vitro Permeation Test (IVPT).

Property	Value / Characteristic	Experimental Implication
Molecular Weight	183.21 g/mol	High Permeability Potential: <500 Da suggests easy passage through the Stratum Corneum (SC).
Structure	Amphiphilic (Triazine ring + Butoxy chain)	Partitioning: The butoxy group drives SC partitioning; the amino groups may retard exit into aqueous dermis.
pKa	~4.0 - 5.0 (Weak Base)	pH Sensitivity: Ionization at physiological pH (7.4) is low, but solubility may increase in acidic environments.
LogP	~1.2 - 1.8 (Predicted)	Ideal Lipophilicity: Falls within the "sweet spot" (LogP 1-3) for transdermal permeation.

Key Insight: DBT is a "Class II" permeant in this context—it will easily enter the lipid-rich Stratum Corneum but may struggle to partition into a purely aqueous receptor fluid. Sink conditions are the critical failure point for this assay.

Experimental Protocol: IVPT Setup

Apparatus & Membrane Selection[2]

• System: Vertical Franz Diffusion Cells (static or flow-through).

• Surface Area: 0.64 cm² to 1.77 cm² (Standardized).

• Membrane Strategy:

  • Gold Standard:Ex vivo human skin (dermatomed to 500 ± 50 µm). This provides the most accurate metabolic and barrier data.

  • Alternative:Porcine ear skin (dermatomed). Structurally similar to human skin (lipid composition and thickness).

  • Integrity Test: Measure Transepidermal Water Loss (TEWL) or Electrical Resistance (ER) prior to dosing. Reject skin with ER < 3 kΩ/cm² (human) or < 1 kΩ/cm² (pig).

Receptor Fluid Optimization (The Critical Step)

Standard Phosphate Buffered Saline (PBS) is likely insufficient for DBT due to the butoxy tail. To ensure Sink Conditions (where saturation solubility > 10x the maximum concentration reached during the experiment), you must modify the fluid.

Recommended Receptor Fluid:

• Base: PBS (pH 7.4) to mimic physiological dermis.

• Modifier: 4-6% Polyoxyethylene (20) oleyl ether (Brij-98) OR 5-10% Ethanol.

  • Why Brij-98? It solubilizes lipophilic compounds without damaging the skin membrane structure, unlike high concentrations of ethanol or surfactants like SDS.

Dosing Regimens

• Finite Dose (Mimics Real-world Exposure): Apply 10 µL/cm² (liquid) or 2-5 mg/cm² (semisolid). This is required for regulatory risk assessment (OECD 428).[1]

• Infinite Dose (Mechanistic Studies): Apply >100 µL/cm² to maintain a constant concentration gradient (

  ). Used to determine steady-state flux ( ) and permeability coefficient ( ).

Visualized Workflow

The following diagrams illustrate the logical flow of the experiment and the decision process for receptor fluid selection.

Diagram 1: IVPT Experimental Execution

Caption: Step-by-step workflow for conducting OECD 428 compliant skin permeation studies for DBT.

Diagram 2: Receptor Fluid Decision Logic

Caption: Decision tree for selecting a receptor fluid that maintains sink conditions without compromising membrane integrity.

Analytical Methodology (HPLC-UV)

Triazines possess strong UV chromophores. While LC-MS is more sensitive, HPLC-UV is robust and cost-effective for these concentrations.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 150 mm, 5 µm).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (improves peak shape for amines).

  • B: Acetonitrile.

  • Isocratic Mode: 70% A / 30% B (Adjust based on retention time).

• Wavelength: 220 nm or 254 nm (Triazine absorption max).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10-20 µL.

• Limit of Quantitation (LOQ): Must be determined; typically < 50 ng/mL is required for receptor fluid analysis.

Data Analysis & Interpretation

Summarize your findings using the following kinetic parameters.

Calculation Formulas

• Cumulative Amount (

  ): permeated at time .

• Steady State Flux (

  ): Slope of the linear portion of the vs. Time plot.

• Permeability Coefficient (

  ): (Where is the donor concentration).

Interpretation Guide

Parameter	Result Range	Interpretation for DBT
Lag Time ( )	< 1 hour	Rapid partitioning; risk of immediate systemic exposure.
Lag Time ( )	> 4 hours	Significant retention in Stratum Corneum; potential reservoir effect.
Flux ( )	High	The butoxy group is facilitating transport; consider formulation thickeners to retard absorption.
Mass Balance	Total Recovery	Must be 100 ± 10% (OECD 428). If low, DBT is likely bound to the skin tissue (requires harsh extraction).

Troubleshooting Common Pitfalls

• Low Recovery in Receptor Fluid:

  • Cause: DBT is stuck in the skin or solubility in receptor fluid is too low.

  • Fix: Increase solubilizer (Brij-98) concentration. Perform vigorous skin extraction (mincing + solvent sonication) to prove mass balance.

• High Variability between Cells:

  • Cause: Damaged skin or air bubbles under the membrane.

  • Fix: STRICT integrity testing (TEWL) before dosing. Ensure no bubbles exist in the receptor arm (they block diffusion).

• Peak Tailing in HPLC:

  • Cause: Interaction of amino groups with silanols on the column.

  • Fix: Add 0.1% Triethylamine (TEA) or increase buffer strength in the mobile phase.

References

• OECD. (2004).[2][3] Test No. 428: Skin Absorption: In Vitro Method.[2][3][4][5] OECD Guidelines for the Testing of Chemicals.[2][1][3] Link

• European Medicines Agency (EMA). (2018). Draft guideline on quality and equivalence of topical products.Link

• Sanco/222/2000. (2004). Guidance Document on Dermal Absorption.[2][3][6] European Commission Health & Consumer Protection Directorate-General. Link

• Scientific Committee on Consumer Safety (SCCS). (2010). Basic criteria for the in vitro assessment of dermal absorption of cosmetic ingredients.Link

• PubChem. (n.d.). Compound Summary: 2,4-diamino-6-butoxy-s-triazine.[7][8] National Library of Medicine. Link

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2,4-Diamino-6-butoxy-S-triazine

Welcome to the dedicated technical support guide for the synthesis of 2,4-Diamino-6-butoxy-S-triazine. This resource is designed for researchers, chemists, and drug development professionals to navigate the common challenges and nuances associated with this synthesis. We provide in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols grounded in established chemical principles.

Introduction: The Synthetic Landscape

The synthesis of 2,4-Diamino-6-butoxy-S-triazine is a critical process for creating intermediates used in various fields, including pharmaceuticals and performance materials. The most prevalent and industrially relevant pathway involves the nucleophilic aromatic substitution (SNAr) of a chlorine atom from 2,4-Diamino-6-chloro-S-triazine (DAmCT) with a butoxy group, typically delivered via sodium butoxide.

While seemingly straightforward, this reaction is governed by the complex electronics of the s-triazine ring. The two existing amino groups are electron-donating, which deactivates the ring towards further nucleophilic attack compared to its precursor, cyanuric chloride.[1][2] This inherent reactivity profile necessitates precise control over reaction conditions to achieve high yields and purity. This guide will help you troubleshoot common issues and optimize your synthetic strategy.

Troubleshooting Guide: Overcoming Common Synthesis Hurdles

This section addresses specific experimental issues in a question-and-answer format, providing explanations and actionable solutions.

Q1: Why is my yield of 2,4-Diamino-6-butoxy-S-triazine consistently low?

A1: Low yield is the most common issue and can stem from several factors. A systematic approach is required to diagnose the root cause.

• Cause 1: Incomplete Reaction/Poor Conversion: The deactivating effect of the two amino groups on the triazine ring makes the final chlorine substitution more difficult than the preceding ones from cyanuric chloride.[1][2] The reaction may require more forcing conditions than anticipated.

  • Solution: Increase the reaction temperature or prolong the reaction time. Monitor the reaction progress using a suitable analytical method like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal endpoint. Ensure your butoxide reagent is potent and used in a slight excess (e.g., 1.1-1.2 equivalents) to drive the reaction to completion.

• Cause 2: Degradation of Starting Material or Product: Chloro-s-triazines are susceptible to hydrolysis, which can convert the starting material into inactive hydroxy-triazine (ammeline) byproducts, especially in the presence of water and at elevated temperatures.[1]

  • Solution: Ensure all reagents and solvents (especially the butanol used for preparing sodium butoxide) are strictly anhydrous. Running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) can prevent atmospheric moisture from interfering.

• Cause 3: Inefficient Nucleophile Generation: The strength of your nucleophile (butoxide) is paramount. If the sodium butoxide is not prepared correctly or has degraded, it will be less effective.

  • Solution: Prepare the sodium butoxide solution in situ immediately before use by reacting clean sodium metal with anhydrous butanol. Ensure the sodium is fully dissolved before adding the 2,4-Diamino-6-chloro-S-triazine.

Q2: My post-reaction analysis (TLC/HPLC/GC-MS) shows a significant amount of unreacted 2,4-Diamino-6-chloro-S-triazine. How can I improve conversion?

A2: This is a clear indication that the reaction has not gone to completion. The primary levers to pull are temperature, reaction time, and stoichiometry.

• Explanation of Causality: The nucleophilic substitution on the DAmCT core is an equilibrium-driven process that is kinetically controlled. The electron-rich nature of the diamino-substituted ring reduces the electrophilicity of the carbon-chlorine bond, thus slowing down the rate of nucleophilic attack by the butoxide anion.[1][3]

• Troubleshooting Workflow:

  A troubleshooting workflow for incomplete conversion.

Q3: I am observing an impurity with a higher molecular weight that I suspect is a di-butoxy or other over-substitution product. How is this possible and how can I prevent it?

A3: While the starting material is 2,4-Diamino-6-chloro-S-triazine, the formation of di-substituted byproducts can occur if your starting material is impure.

• Root Cause: The synthesis of 2,4-Diamino-6-chloro-S-triazine from cyanuric chloride can sometimes leave residual 2-amino-4,6-dichloro-s-triazine. This dichloro species will react twice with sodium butoxide under the reaction conditions, leading to the formation of 2-amino-4,6-dibutoxy-s-triazine, a common impurity.

• Preventative Measures:

  • Verify Starting Material Purity: Before starting the reaction, confirm the purity of your 2,4-Diamino-6-chloro-S-triazine using NMR or LC-MS.

  • Purify the Starting Material: If significant dichloro- or trichloro-triazine impurities are present, purify the DAmCT by recrystallization.[4]

  • Stoichiometric Control: Avoid using a large excess of sodium butoxide, as this can favor the di-substitution of any dichloro impurity. Stick to a range of 1.1 to 1.2 equivalents.

Q4: How should I properly work up the reaction and purify the final product?

A4: A proper workup is crucial for isolating a high-purity product and achieving a good final yield. The primary goals are to quench the excess base, remove the salt byproduct (NaCl), and separate the product from any unreacted starting materials or side products.

• Step 1: Quenching and Neutralization: Once the reaction is complete, cool the mixture to room temperature. Slowly add water to quench any unreacted sodium butoxide. Adjust the pH to neutral (~7) with a dilute acid like 1M HCl. This will precipitate the product, which has low solubility in neutral aqueous media.

• Step 2: Isolation: Collect the solid precipitate by vacuum filtration.

• Step 3: Washing: Wash the filter cake thoroughly with water to remove the sodium chloride. Follow this with a wash using a cold, non-polar solvent like hexane to remove any non-polar impurities.

• Step 4: Drying and Recrystallization: Dry the crude product under vacuum. For obtaining high-purity material, recrystallization is recommended. A suitable solvent system can be determined empirically but ethanol or an ethanol/water mixture is often a good starting point.[4]

Frequently Asked Questions (FAQs)

• Q1: What is the fundamental reaction mechanism for this synthesis?

  • A1: The reaction proceeds via a nucleophilic aromatic substitution (SNAr) mechanism. It is a two-step addition-elimination process. First, the butoxide anion (nucleophile) attacks the electron-deficient carbon atom bonded to the chlorine, breaking the aromaticity of the triazine ring and forming a resonance-stabilized anionic intermediate known as a Meisenheimer complex. In the second step, the aromaticity is restored by the elimination of the chloride ion, which is a good leaving group.[3]

  The two-step SₙAr addition-elimination mechanism.

• Q2: Why is temperature control so important in s-triazine chemistry?

  • A2: Temperature is the most critical parameter for controlling selectivity in sequential substitutions on a triazine ring.[1][3] The substitution of each chlorine atom becomes progressively more difficult because the introduction of an electron-donating group (like an amino or alkoxy group) reduces the electrophilicity of the remaining carbon-chlorine bonds.[2] Therefore, a stepwise increase in temperature is required for each successive substitution. While your starting material already has two amino groups, this principle explains why forcing conditions (like reflux) are often needed for the final substitution.

• Q3: What analytical techniques are best for monitoring this reaction and characterizing the product?

  • A3: A combination of techniques is ideal for a comprehensive analysis.

    • Reaction Monitoring:

      • TLC (Thin Layer Chromatography): Excellent for quick, qualitative tracking of the disappearance of starting material and the appearance of the product. A typical mobile phase could be a mixture of ethyl acetate and hexane.[4]

    • Final Product Characterization:

      • LC-MS (Liquid Chromatography-Mass Spectrometry): Confirms the molecular weight of the product and can identify impurities.[5][6]

      • NMR (Nuclear Magnetic Resonance) Spectroscopy (¹H and ¹³C): Provides definitive structural confirmation of the final product.

      • GC-MS (Gas Chromatography-Mass Spectrometry): Can also be used, particularly for checking the purity and identifying volatile byproducts.[7][8]

Key Reaction Parameters Summary

Parameter	Recommended Condition	Rationale & Impact on Yield
Temperature	Reflux in Butanol (~118 °C)	Higher temperature is needed to overcome the deactivating effect of the two amino groups and drive the reaction to completion.[1][2]
Solvent	Anhydrous n-Butanol	Acts as both the solvent and the reagent source for making sodium butoxide. Must be dry to prevent hydrolysis of the starting material.[1]
Base/Nucleophile	Sodium Butoxide (NaOBu)	A strong nucleophile is required. Using 1.1-1.2 molar equivalents ensures a slight excess to push the equilibrium towards the product.
Atmosphere	Inert (Nitrogen or Argon)	Prevents reaction with atmospheric moisture and oxygen, minimizing side reactions and degradation.
Reaction Time	4-24 hours	The reaction can be slow; progress should be monitored to determine the optimal time for maximum conversion without product degradation.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2,4-Diamino-6-butoxy-S-triazine

Materials:

• 2,4-Diamino-6-chloro-S-triazine (DAmCT) (1.0 eq)

• Sodium metal (1.1 eq)

• Anhydrous n-butanol

• Deionized water

• 1M Hydrochloric Acid (HCl)

• Hexane

Procedure:

• Set up a round-bottom flask equipped with a reflux condenser and a magnetic stirrer under an inert atmosphere (N₂ or Ar).

• To the flask, add anhydrous n-butanol.

• Carefully add small, clean pieces of sodium metal (1.1 eq) to the butanol at room temperature. The solution will heat up as the sodium reacts to form sodium butoxide. Allow the mixture to stir until all the sodium has completely dissolved.

• Once the sodium butoxide solution has cooled slightly, add 2,4-Diamino-6-chloro-S-triazine (1.0 eq) to the flask.

• Heat the reaction mixture to reflux (approx. 118 °C) and maintain it for 8-12 hours. Monitor the reaction's progress by TLC (e.g., using a 1:1 ethyl acetate:hexane mobile phase).

• After the reaction is complete (as indicated by the consumption of DAmCT), cool the flask to room temperature in an ice bath.

• Slowly and carefully quench the reaction by adding deionized water.

• Neutralize the mixture to pH 7 by the dropwise addition of 1M HCl. A white precipitate of the product should form.

• Collect the solid product by vacuum filtration.

• Wash the filter cake thoroughly with deionized water to remove NaCl, followed by a wash with cold hexane.

• Dry the purified product in a vacuum oven. Further purification can be achieved by recrystallization from ethanol if required.

Protocol 2: Purity Assessment by TLC

• Prepare a TLC developing chamber with a 1:1 mixture of ethyl acetate and hexane.

• Dissolve small amounts of your crude product and the DAmCT starting material in a suitable solvent (e.g., acetone or THF).

• Spot the solutions onto a silica gel TLC plate.

• Develop the plate in the chamber.

• Visualize the spots under a UV lamp (254 nm). The product should have a different Rf value than the starting material. A successful reaction will show a strong product spot and a very faint or absent starting material spot.

References

• mechanism of nucleophilic substitution on dichloro-s-triazines. Benchchem.
• optimizing reaction conditions for nucleophilic substitution on the triazine ring. Benchchem.
• Protocol for synthesis of di- and tri-substituted s-triazine deriv
• s-Triazine: A Privileged Structure for Drug Discovery and Bioconjug
• Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. PMC.
• Analysis of Triazine Pesticides in Wastew
• Method 523: Determination of Triazine Pesticides and their Degradates in Drinking Water by Gas Chromatography/Mass Spectrometry (GC/MS). Shimadzu.
• Determination of Triazine Herbicides and Degradation Products in Water by Solid-Phase Extraction and Chromatographic Techniques Coupled With Mass Spectrometry.
• Preservation and analytical procedures for the analysis of chloro-s-triazines and their chlorodegradate products in drinking waters using direct injection liquid chromatography tandem mass spectrometry. PubMed.
• Purification methods for 2,4,6-Tribromo-1,3,5-triazine products. Benchchem.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Preservation and analytical procedures for the analysis of chloro-s-triazines and their chlorodegradate products in drinking waters using direct injection liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. ssi.shimadzu.com [ssi.shimadzu.com]

Technical Support Center: Enhancing Aqueous Solubility of 2,4-Diamino-6-butoxy-S-triazine

Welcome to the technical support center for 2,4-Diamino-6-butoxy-S-triazine. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the limited aqueous solubility of this compound. Here, we provide troubleshooting advice, frequently asked questions (FAQs), and detailed protocols in a practical, question-and-answer format to help you overcome these hurdles in your experiments.

Section 1: Fundamental Understanding & Initial Troubleshooting

This section addresses the core reasons for the compound's poor solubility and provides immediate troubleshooting steps for common issues.

Q1: I'm trying to dissolve 2,4-Diamino-6-butoxy-S-triazine directly in my neutral aqueous buffer (e.g., PBS pH 7.4), but it won't dissolve or precipitates out. Why is this happening?

A: This is the most common issue encountered and is expected based on the molecule's chemical structure. The primary reasons for its poor solubility in neutral water are its molecular structure, which includes both hydrophobic and weakly basic functional groups.

• The Science Behind It: 2,4-Diamino-6-butoxy-S-triazine possesses a hydrophobic butoxy tail (-O-CH₂CH₂CH₂CH₃) and a polar s-triazine ring with two amino groups (-NH₂). In neutral or alkaline pH, the amino groups are uncharged (not protonated), making the molecule as a whole significantly hydrophobic.[1] The hydrophobic butoxy group further limits its interaction with polar water molecules, leading to very low solubility. For a compound to dissolve, the energy of interaction between the compound and the solvent (water) must be sufficient to overcome the energy holding the compound's crystal lattice together. For hydrophobic molecules in water, this is often not the case.

Q2: My stock solution was clear in an organic solvent, but the compound crashed out when I diluted it into my aqueous assay buffer. What should I do?

A: This is a classic precipitation issue caused by a rapid change in solvent polarity. Your organic stock solvent can hold a high concentration of the compound, but the final aqueous solution cannot.

• Immediate Troubleshooting:

  • Reduce Final Concentration: The simplest immediate solution is to lower the final concentration of the compound in your aqueous medium.

  • Modify the Dilution Step: Instead of a large, single-step dilution, try a serial dilution or add the stock solution to the aqueous buffer dropwise while vortexing vigorously. This can sometimes prevent localized high concentrations that trigger precipitation.

  • Re-evaluate Your Solvent System: If the above steps fail, you must modify the final aqueous solution to increase its solubilizing capacity. The subsequent sections of this guide detail methodologies for achieving this.

Section 2: Method-Specific Solubility Enhancement FAQs

This section provides detailed Q&As on the most effective methods for systematically enhancing the solubility of 2,4-Diamino-6-butoxy-S-triazine.

Q3: How can I use pH adjustment to improve solubility, and what are the limitations?

A: pH adjustment is the most direct and often simplest method for solubilizing weakly basic compounds like this s-triazine derivative. By lowering the pH, you can significantly increase its aqueous solubility.

• The Science Behind It: The two amino groups on the triazine ring are basic. In an acidic solution (lower pH), these amino groups become protonated (e.g., -NH₂ → -NH₃⁺). This positive charge dramatically increases the molecule's polarity, allowing for favorable electrostatic interactions with polar water molecules and leading to a substantial increase in solubility.[2][3][4] For many weakly basic drugs, lowering the pH is a key strategy to overcome solubility issues.[5]

• Key Considerations & Limitations:

  • pH Stability: Ensure your compound is stable at the required acidic pH.

  • Experimental Compatibility: The required low pH may not be compatible with your biological system (e.g., cell culture, enzyme assays). The buffering capacity of blood and other biological fluids can neutralize the acid, potentially causing the drug to precipitate.[6]

  • Buffer Choice: Use a buffer system capable of maintaining the target pH after the addition of your compound.

• Experimental Workflow: See Protocol 1 for a step-by-step guide to determine the pH-solubility profile.

Q4: What are cosolvents, and how do I select the right one?

A: Cosolvents are water-miscible organic solvents that are added to an aqueous solution to increase the solubility of poorly soluble compounds.[7][8] This technique, known as cosolvency, is one of the most powerful and widely used solubilization strategies.[6][9][10]

• The Science Behind It: Water is a highly polar solvent with a strong hydrogen-bonding network. Cosolvents work by disrupting this network and reducing the overall polarity of the solvent system.[10][11] This makes the solvent more "hospitable" to nonpolar or weakly polar solutes like 2,4-Diamino-6-butoxy-S-triazine, allowing for greater solubility.[7] Commonly used cosolvents in research and pharmaceutical development include ethanol, propylene glycol (PG), polyethylene glycols (especially PEG 400), and dimethyl sulfoxide (DMSO).[6][8]

• How to Select a Cosolvent:

  • Compatibility: The primary criterion is compatibility with your experimental system. For cell-based assays, toxicity is a major concern, and solvents like ethanol or DMSO are typically used at very low final concentrations (e.g., <0.5%).

  • Solubilizing Power: The required concentration of the cosolvent will vary. A screening experiment is the best way to determine the most effective cosolvent and the minimum percentage needed.

  • Purity: Always use high-purity, research-grade solvents to avoid introducing confounding variables into your experiments.

• Experimental Workflow: See Protocol 2 for a cosolvent screening methodology.

Q5: When should I consider using surfactants or cyclodextrins?

A: These are advanced techniques that should be considered when pH adjustment and simple cosolvency are insufficient or incompatible with your experimental design.

• Surfactants (Micellar Solubilization):

  • Mechanism: Surfactants are amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble into spherical structures called micelles.[12][13] These micelles have a hydrophobic core and a hydrophilic shell. The hydrophobic butoxy tail of your compound can be encapsulated within this core, while the hydrophilic shell keeps the entire micelle-drug complex dissolved in the aqueous phase.[14][15]

  • When to Use: This is useful for achieving high concentrations of very hydrophobic compounds. However, surfactants can interfere with biological membranes and protein activity, so they must be used with caution and validated for compatibility. Common non-ionic surfactants used in labs include Tween® 80 and Poloxamer 188.

• Cyclodextrins (Inclusion Complexation):

  • Mechanism: Cyclodextrins are cyclic oligosaccharides shaped like a hollow cone with a hydrophobic interior and a hydrophilic exterior.[16][17] They can encapsulate a "guest" molecule, like your s-triazine, within their hydrophobic cavity if it has the appropriate size and shape.[18][19] This "inclusion complex" effectively shields the hydrophobic part of the drug from water, dramatically increasing its apparent solubility.[17][20]

  • When to Use: Cyclodextrin complexation is a highly effective and specific method, often used in pharmaceutical formulations. It is particularly useful when you need a "cleaner" system than surfactants or cosolvents might provide. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high solubility and low toxicity.

• Experimental Workflow: See Protocol 3 for a basic cyclodextrin complexation experiment.

Data Presentation & Visualization

Table 1: Comparison of Solubility Enhancement Techniques

Technique	Mechanism of Action	Advantages	Disadvantages & Limitations
pH Adjustment	Protonates basic functional groups, increasing molecular polarity.[2][3]	Simple, inexpensive, and often very effective for ionizable compounds.	May not be compatible with biological systems; compound must be stable at the required pH.
Cosolvency	Reduces the polarity of the aqueous solvent, making it more favorable for hydrophobic solutes.[7][10]	Highly effective, can increase solubility by several orders of magnitude.[6]	Cosolvents can have biological activity or toxicity; may precipitate upon dilution.
Surfactants	Encapsulates the hydrophobic compound within micelles above the CMC.[12][13]	High loading capacity for very hydrophobic compounds.	Can disrupt cell membranes and interfere with protein assays; may cause foaming.
Cyclodextrins	Forms a host-guest inclusion complex, shielding the hydrophobic part of the molecule.[16][17]	High specificity, low toxicity (especially modified CDs), forms a true solution.	Higher cost, requires a good fit between host and guest molecule, saturable complexation.
Solid Dispersion	Disperses the compound at a molecular level in a hydrophilic solid carrier, often in an amorphous state.[21][22][23]	Significantly enhances dissolution rate and solubility; good for solid formulations.[24][25]	Requires specialized equipment (e.g., spray dryer, hot-melt extruder); potential for physical instability.

Diagram 1: Strategy Selection Workflow

Caption: Workflow for selecting a solubility enhancement strategy.

Diagram 2: Mechanism of pH-Dependent Solubilization

Caption: Protonation of amino groups at low pH increases polarity.

Diagram 3: Cyclodextrin Inclusion Complex Formation

Sources

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. fiveable.me [fiveable.me]
• 3. Does pH affect solubility? | AAT Bioquest [aatbio.com]
• 4. Khan Academy [khanacademy.org]
• 5. Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. wjbphs.com [wjbphs.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Cosolvent - Wikipedia [en.wikipedia.org]
• 9. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 10. Application of cosolvency and cocrystallization approach to enhance acyclovir solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cosolvency | PPTX [slideshare.net]
• 12. Limitations and Innovative Application Methods of Surfactants for Solubilization of Poorly Water-Soluble Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. mdpi.com [mdpi.com]
• 15. ascelibrary.org [ascelibrary.org]
• 16. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 17. touroscholar.touro.edu [touroscholar.touro.edu]
• 18. pharmaguddu.com [pharmaguddu.com]
• 19. researchgate.net [researchgate.net]
• 20. REVIEW ON INCLUSION COMPLEXATION A TECHNIQUE TO ENHANCE THE SOLUBILITY OF POORLY WATER-SOLUBLE DRUG [zenodo.org]
• 21. japer.in [japer.in]
• 22. Potential of solid dispersions to enhance solubility, bioavailability, and therapeutic efficacy of poorly water-soluble drugs: newer formulation techniques, current marketed scenario and patents - PMC [pmc.ncbi.nlm.nih.gov]
• 23. View of SOLID DISPERSION- STRATEGY TO ENHANCE SOLUBILITY AND DISSOLUTION OF POORLY WATER SOLUBLE DRUGS | Universal Journal of Pharmaceutical Research [ujpronline.com]
• 24. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 25. seppic.com [seppic.com]

Technical Support Center: 2,4-Diamino-6-butoxy-S-triazine Formulation Guide

[1]

Executive Summary

2,4-Diamino-6-butoxy-1,3,5-triazine (CAS: 25254-67-5) presents a unique stability profile due to the interplay between its electron-deficient triazine core and the electron-donating butoxy substituent. While the triazine ring itself is robust, the alkoxy-ether linkage at the C6 position is the primary site of degradation, susceptible to nucleophilic aromatic substitution (

) by water (hydrolysis).

This guide addresses the degradation mechanisms, diagnostic steps, and formulation strategies required to stabilize this molecule in pharmaceutical and industrial applications.

Module 1: Diagnostic Troubleshooting

Q1: I am observing a white precipitate forming in my aqueous formulation after 48 hours. What is happening?

Diagnosis: You are likely witnessing hydrolytic dealkylation .

The Mechanism: The butoxy group is a leaving group. In aqueous environments, particularly under acidic or basic stress, water acts as a nucleophile attacking the C6 carbon. This displaces the butanol moiety and generates 2,4-diamino-6-hydroxy-1,3,5-triazine (also known as Ammeline).

Why it precipitates: The parent compound (Butoxy-triazine) has moderate lipophilicity due to the butyl chain. The degradation product (Ammeline) is highly polar and capable of extensive hydrogen bonding (similar to melamine), rendering it extremely insoluble in water and most organic solvents.

Visualizing the Pathway:

Q2: My HPLC chromatogram shows a new peak eluting before the main peak. Is this an impurity or degradation?

Answer: This is a classic signature of hydrolysis degradation .

• Parent Molecule (Butoxy): More hydrophobic (Late elution).

• Degradant (Hydroxy/Ammeline): More polar (Early elution).

Action Item: Run a reference standard of Ammeline (CAS: 645-92-1). If the retention times match, your formulation pH is likely drifting, or moisture ingress has occurred.

Module 2: Formulation Stabilization Strategies

Q3: What is the optimal pH window for this molecule?

Recommendation: Maintain pH between 6.5 and 7.5 .

The Science: Triazines are weak bases.

• pH < 5 (Acidic): Protonation of the ring nitrogens increases the electrophilicity of the C6 carbon, accelerating nucleophilic attack by water (Acid-catalyzed hydrolysis).

• pH > 9 (Basic): Hydroxide ions (

  ) are strong nucleophiles that will directly displace the butoxy group (Base-catalyzed hydrolysis).

Buffer Selection Guide:

Buffer System	pH Range	Compatibility	Notes
Phosphate	6.0 - 8.0	High	Excellent buffering capacity; minimal interaction with triazine.
Citrate	3.0 - 6.0	Low	Too acidic; accelerates hydrolysis.
Tris	7.0 - 9.0	Medium	Primary amines in Tris can theoretically react with the triazine (transamination) at high temperatures.
Acetate	3.6 - 5.6	Low	Avoid due to acidity.

Q4: Can I use co-solvents to prevent degradation?

Answer: Yes, but you must reduce Water Activity (

) .

Hydrolysis requires free water. Simply adding a co-solvent isn't enough; you must reduce the molar fraction of water available for the reaction.

Recommended Solvent Systems:

• PEG 400 / Propylene Glycol: These glycols bind water molecules, reducing their chemical activity.

• Ethanol/Water (Hydroalcoholic): Effective, but ensure the ethanol is anhydrous grade initially.

• Cyclodextrins (HP-

  -CD): Encapsulating the butoxy tail into the hydrophobic cavity of a cyclodextrin can sterically shield the ether linkage from water attack.

Formulation Decision Tree:

Module 3: Analytical Validation Protocols

Protocol A: Forced Degradation Study (Stress Testing)

To validate the stability-indicating nature of your HPLC method.

• Acid Stress: Dissolve 10 mg of 2,4-Diamino-6-butoxy-S-triazine in 10 mL of 0.1 N HCl. Heat at 60°C for 4 hours.

  • Expected Result: Significant decrease in parent peak; appearance of Ammeline peak (early eluting).

• Base Stress: Dissolve 10 mg in 10 mL of 0.1 N NaOH. Heat at 60°C for 4 hours.

  • Expected Result: Rapid degradation (often faster than acid).

• Oxidative Stress: Treat with 3%

  .

  • Expected Result: Triazines are generally resistant to oxidation, but the amine groups may show minor N-oxide formation.

Protocol B: HPLC Method Parameters

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 10 mM Ammonium Phosphate Buffer (pH 7.0).

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 60% B over 15 minutes.

• Detection: UV at 254 nm (Triazine ring absorption max).

• Flow Rate: 1.0 mL/min.

References

• PubChem. (2025).[1] 2,4-diamino-6-butoxy-s-triazine (Compound Summary). National Library of Medicine. [Link]

• Shapiro, S. L., et al. (1961).[2] Guanamines. VIII. 6-(Substituted Phenyl)guanamines. Journal of Organic Chemistry. (Cited for general triazine synthesis and stability principles).

• Lebedev, A. T. (2000). Mass Spectrometry of s-Triazine Derivatives. In: Comprehensive Heterocyclic Chemistry.

Sources

• 1. 2,4,6-Tris(2Hydroxy-4Butoxyphengl)-1,3,5-Triazine | C33H39N3O6 | CID 135783912 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Troubleshooting for Diaminotriazine Compounds

Executive Summary

Diaminotriazines (e.g., melamine derivatives, certain herbicide intermediates) are nitrogen-rich, basic heterocyclic compounds. In Reversed-Phase Liquid Chromatography (RPLC), they are notorious for exhibiting severe peak tailing (Asymmetry factor > 1.5).

This behavior is rarely a system failure; it is a chemical incompatibility between the basic analyte and the acidic residual silanols on the silica column support. This guide provides a root-cause analysis and a self-validating troubleshooting protocol to restore peak symmetry.

Part 1: The Diagnostic Workflow

Before altering chemistry, confirm the issue is chemical, not physical. Use the following decision tree to diagnose the root cause.

Figure 1: Diagnostic decision tree distinguishing between physical system failures (dead volume) and chemical interactions (silanol activity).

Part 2: Technical Q&A and Mechanisms

Q1: Why do diaminotriazines tail specifically on C18 columns?

The Root Cause: Secondary Silanol Interactions.

Diaminotriazines are weak bases (pKa typically 4.0–5.0). At neutral pH (pH 6–7), two conditions exist simultaneously:

• The Analyte: A fraction of the diaminotriazine is protonated (

  ).

• The Column: The residual silanols (

  ) on the silica surface are ionized to silanates ( ) because their pKa is approximately 3.5–4.5.[1]

This creates a "Dual Retention Mechanism." The analyte partitions into the C18 layer (hydrophobic retention) and binds ionically to the silanates (cation-exchange retention). The cation-exchange kinetics are slow, causing the peak tail.

Q2: How do I calculate the severity of the problem?

Do not rely on visual estimation. Use the USP Tailing Factor (

) :

• : Peak width at 5% height.[2]
• : Distance from peak front to peak maximum at 5% height.[2]

• Target:

  is ideal; is acceptable for complex bases.

Q3: What is the most effective Mobile Phase strategy?

You must break the ionic interaction described in Q1. You have three chemical levers:

Strategy	Mechanism	Pros	Cons
Low pH (2.0 – 3.0)	Silanol Suppression. Protonates silanols back to neutral , eliminating the cation-exchange site.[3]	Most robust; compatible with most C18 columns.	Reduced retention for acidic impurities.[1]
High pH (> 9.5)	Analyte Suppression. De-protonates the diaminotriazine to neutral , eliminating the positive charge.	Excellent peak shape; often increases retention of bases.	Requires specialized high-pH stable columns (e.g., Hybrid/BEH). Silica dissolves at pH > 8.
Chaotropic Agents	Solvation Disruption. Agents like Perchlorate ( ) or TFA disrupt the hydration shell of the base, improving kinetics.	Can fix "impossible" separations.	TFA suppresses MS signal; Perchlorates are explosive hazards.

Part 3: The "Silanol Suppression" Protocol

If you are experiencing tailing (

) with a standard C18 column, follow this step-by-step optimization protocol.

Step 1: The "Low pH + High Buffer" Test

Rationale: Low buffer concentrations (5–10 mM) are insufficient to mask active sites on the silica surface.

• Prepare Mobile Phase A: 25 mM Potassium Phosphate Buffer, adjusted to pH 2.5 .

  • Note: Do not use Acetate or Formate if UV detection is required below 230 nm (high background). Phosphate is transparent.

• Prepare Mobile Phase B: Acetonitrile (ACN).

• Run Condition: Isocratic or Gradient.

• Success Criteria: If

  drops below 1.3, the issue was silanol activity.

Step 2: The "Competitor" Additive (If Step 1 Fails)

Rationale: If pH 2.5 is not enough, add a base that binds to silanols stronger than your analyte.

• Additive: Triethylamine (TEA).[1][3]

• Concentration: Add 5–10 mM TEA to the aqueous buffer.

• pH Adjustment: You MUST readjust the pH to 2.5–3.0 after adding TEA, as TEA is highly basic.

• Warning: TEA effectively "coats" the column. Dedicate this column to this method; it is difficult to wash off completely.

Step 3: The "Chaotropic" Switch (Advanced)

Rationale: For MS-compatible methods where Phosphate/TEA are forbidden.

• Additive: Trifluoroacetic Acid (TFA).

• Concentration: 0.05% to 0.1% (v/v) in both Mobile Phase A (Water) and B (ACN).

• Mechanism: TFA acts as an ion-pairing agent and lowers pH. It forms a hydrophobic ion-pair with the diaminotriazine, masking the positive charge.

• Trade-off: Significant signal suppression in Mass Spectrometry (Electrospray).

Part 4: Column Selection Guide

Not all C18 columns are equal. For diaminotriazines, "Generic C18" is often the wrong choice.

Figure 2: Column selection based on mobile phase pH strategy.

• Polar-Embedded Columns: These have a hydrophilic group (e.g., amide) near the surface that creates a "water shield," preventing the analyte from reaching the deep silanols. They are excellent for basic compounds.

References

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. (Accessed 2026).[4] Explains the impact of ionized silanols on basic analytes.

• Phenomenex. How to Reduce Peak Tailing in HPLC. (2025).[2][5][6][7][8] details the use of Type B silica and pH modification.

• Chrom Tech. What Causes Peak Tailing in HPLC? (2025).[2][5][6][7][8] Discusses pKa effects and silanol interactions.

• Welch Materials. Principles and Applications of Chaotropic Agents in the Analysis of Basic Compounds. (2024).[7][9][10] Provides advanced strategies using chaotropic salts for difficult bases.

• BenchChem. Improving peak shape and resolution for triazine compounds in HPLC. (2025).[2][5][6][7][8] Specific guide for triazine analysis.

Sources

• 1. hplc.eu [hplc.eu]
• 2. chromtech.com [chromtech.com]
• 3. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 4. Base‑Deactivated HPLC Column? Understanding Silanol Activity and TYPE‑C™ Technology | MICROSOLV [mtc-usa.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. Acidity-Basicity Data (pKa Values) in Nonaqueous Solvents: acetonitrile (MeCN), tetrahydrofuran (THF), dimethyl sulfoxide (DMSO) -- pKa database, table -- gas phase acidity and gas phase basicity values -- chiral acid catalysts, organocatalysts [analytical.chem.ut.ee]
• 8. researchgate.net [researchgate.net]
• 9. 2,4-Diaminotriazine | C3H7N5 | CID 135774057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. welch-us.com [welch-us.com]

Technical Support Center: Optimization of 2,4-Diamino-6-butoxy-S-triazine Synthesis

Topic: Process Optimization & Troubleshooting for 2,4-Diamino-6-butoxy-1,3,5-triazine Target Molecule: 2,4-diamino-6-butoxy-s-triazine (CAS: 1918-99-6 derivative class) Core Challenge: Overcoming ring deactivation during the final nucleophilic substitution.[1][2]

Module 1: The Thermodynamic Landscape (The "Why")

The Reactivity Paradox

The synthesis of 2,4-diamino-6-butoxy-s-triazine from Cyanuric Chloride (TCT) is governed by the stepwise deactivation of the triazine ring.[1] Each nucleophilic substitution increases the electron density of the ring, raising the activation energy (

) required for the next step.[2]

• Step 1 (

  ): TCT is highly electrophilic.[2] First substitution is kinetically controlled.[1]

• Step 2 (

  ): The ring is partially deactivated. Requires mild heat.[1]

• Step 3 (

  ): The ring is stabilized by two substituents.[1][2] Displacing the final chlorine requires thermodynamic forcing conditions .

Critical Insight for Your Synthesis: If you synthesize the 2,4-diamino-6-chloro-s-triazine intermediate first (Route B below), the ring becomes extremely electron-rich due to the mesomeric donation of the two amino groups.[1][2] Consequently, the final substitution with

-butanol becomes the rate-limiting step, often failing below .[2]

Visualizing the Pathway

Figure 1: Comparative reaction pathways. Note the high energy barrier (red dashed line) in Route B due to ring deactivation.[2][3]

Module 2: Optimized Experimental Protocols

Protocol A: The "O-First" Strategy (Recommended for Purity)

Rationale: Introducing the alkoxy group first takes advantage of TCT's high reactivity, preventing the need for harsh conditions later.[2]

• Preparation (

  ): Dissolve Cyanuric Chloride (1.0 eq) in acetone or THF. Cool to .

• Butoxylation: Add

  -butanol (1.0 eq) and collidine or (1.0 eq) dropwise.[1][2]

  • Critical Control: Temperature MUST NOT exceed

    to prevent formation of di-butoxy byproducts.[1][2]

• Amination (

  ): Once TLC confirms mono-substitution, add excess aqueous ammonia (or gaseous ).

• Heating: Slowly raise temperature to

  for 2 hours, then (reflux) for 2 hours to install the second amine.

• Workup: Cool to room temperature. The product often precipitates or can be extracted with EtOAc.

Protocol B: The "N-First" Strategy (If starting from commercial intermediate)

Rationale: Many labs stock 2,4-diamino-6-chloro-s-triazine.[1][2] This route requires overcoming the "inert" nature of the final chlorine.

• Solvent Selection: Use neat

  -butanol as both reagent and solvent.[1]

• Base Activation: Use Sodium Butoxide (formed in situ via Na metal) or

  pellets.[1][2] Weak bases (carbonate) will fail.[2]

• Reaction (

  ):

  • Mix Intermediate B (1.0 eq) with

    -butanol (excess).[1][2]

  • Add

    (1.2 eq).[2]

  • Reflux (

    ) for 6–12 hours.[2]

  • Note: The reaction is heterogeneous. The starting material is poorly soluble but dissolves as it reacts.

Module 3: Troubleshooting & Optimization Data

Temperature vs. Impurity Profile

Data derived from kinetic studies of nucleophilic aromatic substitution on s-triazines.

Temperature Zone	Reaction Step	Dominant Impurity / Issue	Corrective Action
	Step 1 (O-alkylation)	Unreacted TCT	Increase stir time; ensure efficient cooling, not freezing.
	Step 1 (O-alkylation)	2,4-dibutoxy-6-chloro-s-triazine	Strict temp control ( ); slow addition of base.[1][2]
	Step 3 (Final Cl displacement)	Incomplete Conversion (Starting Material remains)	CRITICAL: This temp is too low for Step 3. Increase to .
	Any Step (with water)	Hydrolysis (Hydroxy-triazines)	Ensure anhydrous solvents.[1][2] Water + Heat = Hydrolysis of Cl to OH.

Decision Tree: Troubleshooting Your Yield

Figure 2: Diagnostic logic for common synthetic failures.

Module 4: Frequently Asked Questions (FAQs)

Q1: I am using Route B (Diamino-chloro intermediate) and refluxing in ethanol, but the reaction won't finish. Why? A: Ethanol boils at

.[1][2] This is insufficient thermal energy to overcome the activation barrier of the deactivated diamino-triazine ring. You must use a solvent with a higher boiling point.[1] We recommend using the nucleophile itself ( -butanol, bp ) as the solvent to drive the reaction via both thermal energy and mass action (concentration effect).[2]

Q2: Can I use Potassium Carbonate (

) for the final substitution? A: Likely not.[2] While works for the first two substitutions, the third chlorine on a diamino-substituted ring is extremely inert.[2] You need a stronger nucleophile, specifically the alkoxide . Using or Na metal in butanol generates sodium butoxide in situ, which is a far more potent nucleophile than butanol buffered with carbonate.[2][3]

Q3: My product is precipitating with salts. How do I purify it? A: 2,4-diamino-6-butoxy-s-triazine has low solubility in water but moderate solubility in hot alcohols.[1][2]

• Protocol: Pour the reaction mixture into ice water. The product and salts will precipitate (or product oils out).[2] Filter the solids.[4][5] Wash thoroughly with water to remove NaCl/NaOH.[1] Recrystallize the filter cake from hot ethanol or ethanol/water .

Q4: Why do I see "Amine Exchange" impurities? A: If you use an amine base (like Triethylamine) or a different amine solvent at high temperatures (

), transamination can occur on the triazine ring.[2][3] Always use inorganic bases ( , ) or the hindered base DIPEA if necessary, but inorganic is preferred for cost and stability in this specific synthesis.[2]

References

• Blotny, G. (2006).[1][2][3] "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron, 62(41), 9507-9522.[1][2]

• Mozurkewich, G., et al. (2018).[2][3] "Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT)..." Frontiers in Chemistry. Discusses the strict temperature dependence (0°C vs Reflux) for sequential substitutions.

• Probst, J., et al. (2014).[2][3] "Nucleophilic Aromatic Substitution on 1,3,5-Triazines." Journal of Organic Chemistry. Details the deactivation kinetics of amino-substituted triazines.

• U.S. Patent 3,586,679. (1971).[1][2] "Process for the production of 2,4-dichloro-6-amino-s-triazines."[1][2][6] Describes the control of mono- vs di-substitution using temperature.

• PubChem Compound Summary. "2,4-diamino-6-chloro-s-triazine."[1][2] National Center for Biotechnology Information.[1] [1][2]

Sources

• 1. 1,3,5-Triazine-2,4-diamine, 6-chloro- | C3H4ClN5 | CID 18831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Frontiers | Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game [frontiersin.org]
• 3. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. troindia.in [troindia.in]
• 6. US3586679A - Process for the production of 2,4-dichloro-6-amino-s-triazines - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Researcher's Guide to Functional Group Identification in 2,4-Diamino-6-butoxy-S-triazine: An IR Spectroscopy Comparison

For Immediate Release

[City, State] – [Date] – In the landscape of pharmaceutical research and drug development, the precise structural elucidation of novel chemical entities is paramount. For scientists working with s-triazine derivatives, such as the promising scaffold 2,4-Diamino-6-butoxy-S-triazine, a robust and efficient analytical methodology for functional group identification is a critical first step. This guide, authored from the perspective of a Senior Application Scientist, provides an in-depth comparison of Infrared (IR) spectroscopy with other common analytical techniques for this purpose, supported by experimental insights and data.

Introduction: The Significance of 2,4-Diamino-6-butoxy-S-triazine

S-triazines are a class of nitrogen-containing heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their diverse biological activities. The specific molecule, 2,4-Diamino-6-butoxy-S-triazine, incorporates several key functional groups that contribute to its potential therapeutic effects: a triazine ring, two primary amino groups, and a butoxy group. Accurate and unambiguous identification of these functional groups is essential for confirming molecular identity, ensuring purity, and understanding structure-activity relationships.

The Power of Infrared Spectroscopy for Functional Group Analysis

Infrared (IR) spectroscopy is a powerful, rapid, and non-destructive analytical technique that probes the vibrational modes of molecules. When a molecule is irradiated with infrared light, its bonds vibrate at specific frequencies. These frequencies are absorbed, creating a unique spectral fingerprint that reveals the presence of specific functional groups.

Causality in Experimental Choices: Why IR is a First-Line Technique

The choice of IR spectroscopy as an initial analytical step is rooted in its efficiency and information-rich output. Unlike more complex techniques that may require extensive sample preparation or longer acquisition times, a standard FT-IR spectrum can be obtained in minutes. This allows for a quick confirmation of the presence or absence of key functional groups, guiding subsequent analytical strategies.

The following diagram illustrates a typical workflow for analyzing a sample of 2,4-Diamino-6-butoxy-S-triazine using FT-IR spectroscopy.

Caption: Workflow for FT-IR analysis of a solid sample.

Characteristic IR Absorptions of 2,4-Diamino-6-butoxy-S-triazine

The IR spectrum of 2,4-Diamino-6-butoxy-S-triazine is expected to exhibit several characteristic absorption bands corresponding to its constituent functional groups. The interpretation of these bands provides a self-validating system for structural confirmation.

Functional Group	Vibration Mode	Expected Wavenumber (cm⁻¹)	Intensity
Primary Amine (R-NH₂)	N-H Stretch (Asymmetric & Symmetric)	3500 - 3300[1][2][3][4]	Medium, two sharp bands
N-H Bend (Scissoring)	1650 - 1580[2][4]	Medium to Strong
C-N Stretch (Aromatic Amine)	1335 - 1250[4]	Strong
Butoxy Group (-O-CH₂CH₂CH₂CH₃)	C-H Stretch (sp³ C-H)	3000 - 2850[5]	Strong
C-O Stretch (Ether)	1300 - 1000[6][7][8][9]	Strong
S-Triazine Ring	Ring C=N and C-N Vibrations	~1600 - 1500 and ~800[10]	Strong to Medium

Expert Insight: The two distinct N-H stretching bands for the primary amines are a key diagnostic feature.[1][2][3] Their sharpness helps to distinguish them from the typically broader O-H stretching bands of alcohols.[1] The strong C-O stretching absorption of the butoxy group is also highly characteristic, though its presence should be confirmed by the absence of a broad O-H band (to rule out an alcohol) and a C=O band (to rule out an ester).[6][7] The triazine ring itself gives rise to a series of complex absorptions in the fingerprint region, with strong bands often appearing around 1500-1600 cm⁻¹ and 700-800 cm⁻¹.[10]

Comparative Analysis with Alternative Techniques

While IR spectroscopy is an excellent tool for initial functional group identification, a comprehensive structural elucidation often requires complementary data from other analytical techniques. This section objectively compares the performance of IR spectroscopy with Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Caption: Comparison of information from different analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment and connectivity of atoms within a molecule. For s-triazines, both ¹H and ¹³C NMR are invaluable.[11][12][13]

• ¹H NMR: Would reveal signals for the amino protons (which can be broad and may exchange with D₂O), the protons of the butoxy chain (with characteristic chemical shifts and coupling patterns), and any protons on the triazine ring (if present).[1] The protons on the carbon adjacent to the ether oxygen are expected to be deshielded and appear in the 3.4-4.5 ppm range.[8][9]

• ¹³C NMR: Would show distinct signals for the carbons of the triazine ring, the butoxy group, and any other carbon atoms. Carbons adjacent to the nitrogen atoms of the amine groups and the ether oxygen would be deshielded.[1][8]

Comparison with IR: While IR confirms the presence of functional groups, NMR elucidates the connectivity and electronic environment of the atoms within those groups. However, NMR experiments are generally more time-consuming and require a higher concentration of a soluble sample. The complexity of s-triazine NMR spectra can sometimes be challenging to interpret due to low solubility and rotamer exchange.[12][13]

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight of a compound and information about its fragmentation pattern, which can be used to deduce its structure. Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS/MS) are commonly used for the analysis of s-triazines and their metabolites.[14][15][16][17]

Comparison with IR: MS provides the molecular formula (via high-resolution MS) and fragmentation data, which are complementary to the functional group information from IR. MS is highly sensitive but can require derivatization for volatile or polar compounds like some s-triazine metabolites.[14]

Performance Comparison Summary

Feature	IR Spectroscopy	NMR Spectroscopy	Mass Spectrometry
Primary Information	Functional Groups	Molecular Connectivity	Molecular Weight & Formula
Sensitivity	Moderate (mg-µg)	Low (mg)	High (ng-fg)
Sample State	Solid, Liquid, Gas	Solution	Solid, Liquid, Gas (requires ionization)
Analysis Time	Fast (minutes)	Moderate to Slow (minutes to hours)	Fast (minutes)
Cost	Low	High	High
Ease of Use	High	Moderate to High	Moderate

Experimental Protocols

FT-IR Sample Preparation (KBr Pellet Method)

• Sample Grinding: In a clean agate mortar, grind a small amount (1-2 mg) of the 2,4-Diamino-6-butoxy-S-triazine sample to a fine powder.

• Mixing with KBr: Add approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) to the mortar and mix thoroughly with the sample.

• Pellet Formation: Transfer the mixture to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Analysis: Place the KBr pellet in the sample holder of the FT-IR spectrometer and acquire the spectrum.

Trustworthiness: The use of a dry KBr matrix is crucial to avoid interference from water absorption bands in the spectrum. A background spectrum of the empty spectrometer should be run prior to sample analysis to correct for atmospheric CO₂ and H₂O.

Conclusion

For the initial identification of functional groups in 2,4-Diamino-6-butoxy-S-triazine, IR spectroscopy stands out as a rapid, cost-effective, and highly informative technique. The characteristic absorption bands for the primary amino groups, the butoxy moiety, and the s-triazine ring provide a strong basis for structural confirmation. While NMR and Mass Spectrometry offer complementary and more detailed structural information, the efficiency of IR spectroscopy makes it an indispensable tool in the workflow of researchers in drug development and related scientific fields. The synergistic use of these techniques provides a self-validating system for the comprehensive characterization of novel s-triazine derivatives.

References

• Determination of s-Triazine Metabolites: A Mass Spectrometric Investig
• IR spectrum of Ethers || FTIR spectroscopy || Difference
• 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1.
• IR Spectroscopy of Hydrocarbons. Source unavailable.
• INFRARED SPECTROSCOPY. St.
• The C-O Bond III: Ethers By a Knockout. Spectroscopy Online.
• 24.10: Spectroscopy of Amines. Chemistry LibreTexts.
• IR: amines. Source unavailable.
• 18.9: Spectroscopy of Ethers. Chemistry LibreTexts.
• 18.
• Vibrational Spectra of Primary and Secondary Aliph
• Preservation and analytical procedures for the analysis of chloro-s-triazines and their chlorodegradate products in drinking waters using direct injection liquid chromatography tandem mass spectrometry. PubMed.
• Nuclear Magnetic Resonance Studies of Substituted s-Triazines in Solution. Source unavailable.
• Study of the spectra of asymmetric triazines with growth-stimul
• Determination of hydroxy-s-triazines in water using HPLC or GC-MS.
• Characterization of S-Triazine Herbicide Metabolism by a Nocardioides sp.
• 4,6-Bis- and 2,4,6-tris-(N,N-dialkylamino)
• Method 523: Determination of Triazine Pesticides and their Degradates in Drinking Water by Gas Chromatography/Mass Spectrometry (GC/MS). Shimadzu.
• Chapter 3 – Structural characteriz
• Structural investigations of three triazines: Solution-state NMR studies of internal rotation and structural information from solid-state NMR, plus a full structure determination from powder x-ray diffraction in one case.
• Synthesis, Characterization, Antiproliferative and Apoptosis Inducing Effects of Novel s-Triazine Deriv
• New Approaches in Electroanalytical Determination of Triazines-Based Pesticides in Natural W
• Determination of Triazines in Water Samples by High-Performance Liquid Chromatography with Diode-Array Detection. Source unavailable.
• Characterization of Triazine Herbicides by Electrospray and Tandem Mass Spectrometry.
• A comparison of new techniques for the detection and determination of triazine herbicides separated by thin-layer chromatography. 3. Fluorescence quenching. PubMed.
• Fundamental vibrations of 1,3,5-triazine.
• Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiprolifer
• Growth and Characterization of 2, 4, 6 Triamino-1, 3, 5 Triazine – An Organic Single Crystal. Source unavailable.
• VIBRATIONAL SPECTROSCOPIC STUDIES AND COMPUTATIONAL STUDY OF 2,4-DIAMINO-6-METHYL-1,3,5-TRIAZIN-1-IUM 4-CYANOBENZO
• 12.8: Infrared Spectra of Some Common Functional Groups. Chemistry LibreTexts.
• Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. Source unavailable.
• Shining a Light on s-Triazine-Based Polymers. The Journal of Physical Chemistry C.
• How to Read and Interpret the IR Spectra | Step-by-Step Guide to IR Spectroscopy. YouTube.
• Infrared Spectroscopy. CDN.

Sources

• 1. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. spcmc.ac.in [spcmc.ac.in]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. m.youtube.com [m.youtube.com]
• 7. uobabylon.edu.iq [uobabylon.edu.iq]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 10. e3s-conferences.org [e3s-conferences.org]
• 11. 4,6-Bis- and 2,4,6-tris-(N,N-dialkylamino)-s-triazines: synthesis, NMR spectra and restricted rotations - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 12. tdx.cat [tdx.cat]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Preservation and analytical procedures for the analysis of chloro-s-triazines and their chlorodegradate products in drinking waters using direct injection liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. ssi.shimadzu.com [ssi.shimadzu.com]

Comparative Guide: Synthetic Pathways for 6-Alkoxy-2,4-Diamino-s-Triazines

Executive Summary: The "Deactivation" Challenge

The synthesis of 6-alkoxy-2,4-diamino-s-triazines (often referred to as melamine ethers or guanamine analogs) presents a specific chemoselective challenge known as ring deactivation .

Starting from Cyanuric Chloride (TCT), the sequential substitution of chlorine atoms follows a distinct temperature-dependent reactivity profile. However, once two electron-donating amino groups (

) are installed to form the intermediate 2-chloro-4,6-diamino-s-triazine , the triazine ring becomes electron-rich. This significantly increases the activation energy required to displace the final chlorine atom with an alkoxide nucleophile.

This guide objectively compares three distinct synthetic strategies to overcome this kinetic barrier:

• Route A: Traditional Thermal Reflux (The Baseline).

• Route B: Phase Transfer Catalysis (PTC) (The Process Optimization).

• Route C: Microwave-Assisted Synthesis (The High-Throughput Solution).

Mechanistic Pathway & Logic

The synthesis generally proceeds via the

mechanism. The choice of route depends heavily on the steric bulk of the alkoxy group ( ) and the solubility of the diamino-chloro intermediate.

Visualizing the Reaction Pathway

The following diagram illustrates the standard "Amino-First" pathway, highlighting the increasing difficulty of substitution.

Figure 1: Stepwise nucleophilic substitution of Cyanuric Chloride. The final step requires forcing conditions due to the electron-donating effect of the two amino groups.

Comparative Analysis of Synthetic Routes

Route A: Traditional Thermal Reflux (Sodium Alkoxide)

This is the "classic" laboratory method. It relies on generating a strong nucleophile (sodium alkoxide) to attack the deactivated ring under prolonged heat.

• Mechanism: Direct

  using pre-formed alkoxide.

• Pros: Uses standard glassware; scalable to kilogram quantities without special equipment.

• Cons: Long reaction times (12–24 hours); requires anhydrous conditions to prevent hydrolysis (formation of ammeline); often suffers from poor solubility of the diamino-chloro intermediate.

Route B: Phase Transfer Catalysis (PTC)

This method addresses the solubility mismatch.[1] The inorganic base (NaOH/KOH) stays in the aqueous/solid phase, while the catalyst transfers the hydroxide/alkoxide anion into the organic phase where the triazine is dissolved.

• Mechanism: Interfacial nucleophilic substitution mediated by quaternary ammonium salts (e.g., TBAB).

• Pros: Allows use of cheaper bases (NaOH vs NaH); operates at lower temperatures than neat reflux; reduces moisture sensitivity.

• Cons: Purification can be complicated by the removal of the catalyst; reaction rates are slower than Microwave methods.

Route C: Microwave-Assisted Synthesis

A "Green Chemistry" approach utilizing dielectric heating to rapidly overcome the activation energy barrier.

• Mechanism: Direct coupling with rapid internal heating, often using ionic liquids or polar solvents.

• Pros: Reaction times reduced from hours to minutes (typically 10-30 min); higher yields; cleaner reaction profiles (less thermal degradation).

• Cons: Difficult to scale beyond gram-scale (batch limitations); requires specialized reactor hardware.

Performance Data Summary

Feature	Route A: Thermal Reflux	Route B: PTC (TBAB)	Route C: Microwave
Reaction Time	12 – 24 Hours	6 – 12 Hours	10 – 30 Minutes
Typical Yield	60 – 75%	70 – 85%	85 – 95%
Purity (Crude)	Moderate (Side products)	High	Very High
Solvent System	Anhydrous Alcohol	Toluene/Water or DCM/Water	Ionic Liquid or Polar Alcohol
Scalability	High (Kg+)	High (Kg+)	Low (g to 100g)
Energy Efficiency	Low	Moderate	High

Detailed Experimental Protocols

Protocol 1: Route A (Thermal Reflux) - The Baseline

Use this for bulk synthesis when specialized equipment is unavailable.

• Preparation of Alkoxide: In a dry 3-neck flask under

  , dissolve Sodium metal (1.2 eq) in the absolute alcohol (ROH) corresponding to the desired alkoxy group. Stir until evolution ceases.

• Addition: Add 2-chloro-4,6-diamino-s-triazine (1.0 eq) to the alkoxide solution. Note: The starting material may not fully dissolve initially.

• Reaction: Heat the suspension to reflux (

  C depending on alcohol). Maintain reflux for 16-24 hours.

  • Checkpoint: Monitor via TLC (Mobile phase: 9:1 DCM:MeOH). Look for the disappearance of the starting material spot at

    .

• Workup: Cool to RT. Neutralize with dilute HCl to pH 7. Evaporate excess alcohol under reduced pressure.

• Purification: Resuspend the residue in water to dissolve inorganic salts. Filter the solid product. Recrystallize from Ethanol/Water.

Protocol 2: Route C (Microwave-Assisted) - High Throughput

Use this for library generation or optimizing analogs.

• Setup: In a microwave-safe vial (e.g., 10 mL), combine 2-chloro-4,6-diamino-s-triazine (1.0 mmol), the desired Alcohol (3.0 mL), and solid KOH (1.5 mmol).

• Irradiation: Seal the vial. Set the microwave reactor (e.g., CEM or Biotage) to Dynamic Mode :

  • Target Temp:

    C[2][3]

  • Hold Time: 15 minutes

  • Max Pressure: 250 psi

  • Power: High absorption setting.

• Workup: Cool via compressed air flow. Pour the reaction mixture into ice water (20 mL). The product usually precipitates immediately.

• Isolation: Filter and wash with cold water. Dry in a vacuum oven.

Decision Matrix: Selecting the Right Route

Use the following logic flow to determine the optimal synthesis method for your specific "R" group and scale.

Figure 2: Decision logic for selecting the synthetic route based on scale and steric complexity.

References

• Microwave-Assisted Synthesis in Ionic Liquids

  • Title: Microwave-Assisted Clean Synthesis of 6-Aryl-2,4-diamino-1,3,5-triazines in [bmim][PF6].
  • Source: ResearchG

  • URL:[Link]

• Phase Transfer Catalysis Overview

  • Title: Phase-Transfer Catalysis in Organic Syntheses.[4]

  • Source: CRDEEP Journals

  • URL:[Link]

• General Triazine Synthesis & Reactivity

  • Title: Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines (Reactivity Profiles).
  • Source: PMC / NIH

  • URL:[Link]

• Green Synthesis Comparison

  • Title: Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives.[5][6]

  • Source: Royal Society of Chemistry (New Journal of Chemistry)

  • URL:[Link]

• Chemoselectivity of Cyanuric Chloride

  • Title: Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT).
  • Source: Frontiers in Chemistry

  • URL:[Link]

Sources

• 1. crdeepjournal.org [crdeepjournal.org]
• 2. Frontiers | Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game [frontiersin.org]
• 3. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 5. Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

2,4-Diamino-6-butoxy-S-triazine proper disposal procedures

This guide outlines the technical and operational protocols for the safe disposal of 2,4-Diamino-6-butoxy-S-triazine (CAS: 25254-67-5).

As a Senior Application Scientist, I emphasize that while this specific derivative is often treated as a standard organic intermediate, its s-triazine core presents specific environmental persistence challenges. The protocols below are designed not just for compliance, but to prevent the bioaccumulation of nitrogen-rich heterocycles in aquatic ecosystems.

Chemical Identity & Hazard Profile

Before disposal, you must validate the material identity to ensure compatibility with waste streams.

Parameter	Data	Operational Implication
Chemical Name	6-butoxy-1,3,5-triazine-2,4-diamine	Label as "Organic Triazine Derivative"
CAS Number	25254-67-5	Use for waste manifesting
Molecular Formula	C₇H₁₃N₅O	High Nitrogen content (requires proper incineration parameters)
Solubility	Low in water; Soluble in DMSO, Methanol	Do not use water for primary decontamination
Key Hazards	Irritant (H315, H319) ; Aquatic Chronic (H412)	Zero-discharge policy for sink/drains

Scientific Context: The butoxy side chain increases lipophilicity compared to bare melamine. This means the compound will partition into organic solvents and biological membranes more readily than water-soluble triazines. Consequently, solvent-based decontamination is required, and aquatic release must be strictly prevented.

Pre-Disposal: Segregation & Handling

Proper segregation prevents dangerous cross-reactivity and ensures the waste facility can process the material (usually via rotary kiln incineration).

Compatibility Rules

• Incompatible: Strong Oxidizers (Peroxides, Nitrates). The amine groups (

  ) are reducing agents; mixing with strong oxidizers can generate heat or toxic nitrogen oxide gases.

• Compatible: Non-halogenated organic solvents (Methanol, Ethanol, Acetone).

Containment Protocol

• Solid Waste (Pure Substance): Collect in a wide-mouth HDPE (High-Density Polyethylene) or Amber Glass jar.

• Liquid Waste (Mother Liquors/Solutions): Segregate into "Non-Halogenated Organic Waste" .

• Labeling:

  • Must read: "Non-Halogenated Organic Waste: 2,4-Diamino-6-butoxy-S-triazine".

  • Add Hazard Tags: Irritant, Toxic to Aquatic Life.

Disposal Decision Workflow

The following logic gate determines the correct disposal path based on the physical state of the waste.

Figure 1: Decision matrix for segregating triazine waste streams to ensure proper incineration and prevent aquatic release.

Detailed Operational Procedures

Scenario A: Disposal of Pure Solid (Expired/Surplus)

• PPE: Wear nitrile gloves, safety goggles, and a lab coat. If handling large quantities (>100g) of fine powder, use a P95 respirator or work inside a fume hood to avoid inhalation.

• Transfer: Carefully transfer the solid into a screw-top container. Do not use metal containers as amines can occasionally chelate or react with metal surfaces over long periods.

• Manifesting: List the primary constituent. If the specific CAS (25254-67-5) is not in your facility's software, use the generic class: 1,3,5-Triazine derivative, solid, n.o.s.

Scenario B: Cleaning Spills & Glassware

Because of the butoxy group, water is an ineffective cleaning agent.

• Primary Wash: Rinse glassware with Ethanol or Acetone . This solubilizes the lipophilic residue.

• Collection: Collect this first rinse into the Non-Halogenated Organic Waste container.

• Secondary Wash: Wash with soap and water.[1][2][3] This secondary rinse can generally go down the drain only if the primary rinse was thorough.

• Spill Cleanup:

  • Dry Spill: Sweep up carefully to avoid dust.[4][5] Place in solid waste.

  • Wet Spill: Absorb with vermiculite or sand. Do not use paper towels alone if the solvent is flammable. Shovel the absorbent into a sealed bag and label as hazardous solid waste.

Regulatory & Environmental Context

Why Incineration? Triazine rings are remarkably stable. Standard wastewater treatment plants (using bacterial digestion) often fail to break down the triazine ring completely.

• Mechanism: High-temperature incineration (>1000°C) is required to break the C=N bonds.

• Scrubbing: The nitrogen content will generate NOx gases during combustion; therefore, the waste must be sent to a facility equipped with wet scrubbers.

US EPA / RCRA Status: While 2,4-Diamino-6-butoxy-S-triazine is not explicitly P-listed or U-listed, it falls under the "General Duty Clause" for hazardous substances. It must be characterized based on its ignitability (if in solvent) and toxicity.

• Waste Code: If mixed with solvents like Acetone, use F003 . If pure, characterize as D001 (Ignitable) only if the flash point is low (unlikely for the solid) or simply as Non-Regulated Chemical Waste that requires destruction due to aquatic toxicity.

References

• PubChem. (n.d.). 2,4-diamino-6-butoxy-s-triazine (Compound).[6][7] National Library of Medicine. Retrieved February 22, 2026, from [Link]

• ECHA (European Chemicals Agency). (n.d.). Substance Information: 1,3,5-Triazine-2,4-diamine.[6][3][7] (General Triazine Safety Data). Retrieved February 22, 2026, from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. echemi.com [echemi.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. fishersci.com [fishersci.com]
• 6. echemi.com [echemi.com]
• 7. PubChemLite - 2,4-diamino-6-butoxy-s-triazine (C7H13N5O) [pubchemlite.lcsb.uni.lu]